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Compound of Interest

Compound Name: 2-Naphthyl methacrylate

Cat. No.: B084513 Get Quote

This technical guide provides a comprehensive overview of 2-Naphthyl methacrylate, a key

monomer in the development of advanced polymers. The content is tailored for researchers,

scientists, and drug development professionals, offering detailed information on its chemical

structure, physicochemical properties, a detailed synthesis protocol, and potential applications,

particularly in the realm of biomedical materials and drug delivery systems.

Core Chemical Identity and Properties
2-Naphthyl methacrylate, with the IUPAC name naphthalen-2-yl 2-methylprop-2-enoate, is an

aromatic methacrylate monomer. Its structure, featuring a bulky naphthyl group, imparts unique

properties to the resulting polymers, such as a high refractive index, enhanced thermal stability,

and UV resistance.[1]

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 2-Naphthyl methacrylate is presented in the table

below for easy reference and comparison.
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Property Value Reference

IUPAC Name
naphthalen-2-yl 2-methylprop-

2-enoate
[2]

CAS Number 10475-46-4 [2]

Molecular Formula C₁₄H₁₂O₂ [2]

Molecular Weight 212.24 g/mol [2]

Appearance Solid, colorless crystals [3]

Melting Point 62-64 °C

SMILES String
CC(=C)C(=O)Oc1ccc2ccccc2c

1

InChI Key
CXOYJPWMGYDJNW-

UHFFFAOYSA-N
[2]

Synthesis of 2-Naphthyl Methacrylate: An
Experimental Protocol
The synthesis of 2-Naphthyl methacrylate is typically achieved through the esterification of 2-

naphthol with methacryloyl chloride. While a one-pot synthesis for the direct polymerization

from these precursors has been described, this guide details the synthesis and isolation of the

monomer.[4][5]

Materials and Equipment:
2-Naphthol

Methacryloyl chloride

Triethylamine or other suitable base

Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

Magnetic stirrer and stir bar
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Round-bottom flask

Dropping funnel

Ice bath

Standard glassware for extraction and purification

Rotary evaporator

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:
Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen

or argon), dissolve 2-naphthol and a suitable base, such as triethylamine, in an anhydrous

solvent like dichloromethane. The flask should be equipped with a magnetic stir bar and

placed in an ice bath to maintain a low temperature.

Addition of Methacryloyl Chloride: Slowly add methacryloyl chloride, dissolved in the same

anhydrous solvent, to the stirred solution via a dropping funnel. The slow addition is crucial to

control the exothermic reaction.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and continue stirring for several hours to ensure the reaction goes to

completion. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, the mixture is typically washed sequentially with a

dilute acid solution (to remove excess base), a saturated sodium bicarbonate solution (to

remove any unreacted acidic components), and brine. The organic layer is then dried over

an anhydrous salt such as magnesium sulfate.

Purification: After drying, the solvent is removed under reduced pressure using a rotary

evaporator. The resulting crude product can be purified by column chromatography on silica
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gel, using a suitable solvent system (e.g., a mixture of hexane and ethyl acetate) to yield

pure 2-Naphthyl methacrylate.

Characterization: The identity and purity of the final product should be confirmed using

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and

Fourier-Transform Infrared (FTIR) spectroscopy.

Applications in Materials Science and Potential in
Drug Development
Polymers derived from 2-Naphthyl methacrylate, such as poly(2-Naphthyl methacrylate),

exhibit valuable properties including high thermal stability and a high refractive index, making

them suitable for applications in optics and electronics.[1]

For professionals in drug development, the interest in methacrylate-based polymers lies in their

potential for creating advanced drug delivery systems. While specific research on 2-Naphthyl
methacrylate in this area is emerging, the broader class of methacrylate polymers is

extensively used in the formulation of nanoparticles for controlled drug release.[6][7][8][9] The

bulky, hydrophobic naphthyl group could be leveraged to encapsulate hydrophobic drugs within

polymeric nanoparticles. Furthermore, the fluorescent nature of the naphthyl group may be

exploited for bio-imaging applications.

Biological Considerations and Future Directions
It is important to note that some methacrylate monomers, such as 2-hydroxyethyl methacrylate

(HEMA), have been shown to exhibit cytotoxicity and genotoxicity, often mediated by the

generation of reactive oxygen species (ROS) which can lead to apoptosis.[10][11][12]

Therefore, a thorough toxicological evaluation of 2-Naphthyl methacrylate and its polymeric

derivatives is essential before any biomedical application can be considered. Future research

should focus on elucidating the specific biological interactions of 2-Naphthyl methacrylate,

including its cytotoxicity profile and any potential to interfere with cellular signaling pathways.

Such studies are critical for establishing its biocompatibility and paving the way for its use in

drug delivery and other biomedical applications.

Visualizing the Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of 2-Naphthyl methacrylate.

Synthesis Workflow of 2-Naphthyl Methacrylate

Reactants

Process Product
2-Naphthol

Esterification Reaction
(in anhydrous solvent with base)

Methacryloyl Chloride

Aqueous Work-upCrude Product Column Chromatography 2-Naphthyl MethacrylatePure Product

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 2-Naphthyl methacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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